Cas no 1187167-11-8 (2-(2,3-Dimethoxybenzoyl)-4-methylpyridine)

• Product Name: 2-(2,3-Dimethoxybenzoyl)-4-methylpyridine
• CAS No: 1187167-11-8
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• MDL: MFCD13152753
• CID: 4684596
• Update Time: 2025-06-08

2-(2,3-Dimethoxybenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethoxybenzoyl)-4-methylpyridine
• (2,3-Dimethoxyphenyl)(4-methylpyridin-2-yl)methanone

• MDL： MFCD13152753
• Inchi： 1S/C15H15NO3/c1-10-7-8-16-12(9-10)14(17)11-5-4-6-13(18-2)15(11)19-3/h4-9H,1-3H3
• InChI Key： TZHNXUYWGYDYTC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C1C=C(C)C=CN=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 48.4

Additional information on 2-(2,3-Dimethoxybenzoyl)-4-methylpyridine

Comprehensive Overview of 2-(2,3-Dimethoxybenzoyl)-4-methylpyridine (CAS No. 1187167-11-8)

2-(2,3-Dimethoxybenzoyl)-4-methylpyridine (CAS No. 1187167-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name DMB-4MP, features a dimethoxybenzoyl group attached to a 4-methylpyridine moiety, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other bioactive molecules.

The growing interest in 2-(2,3-Dimethoxybenzoyl)-4-methylpyridine aligns with current trends in precision medicine and targeted therapy. As the demand for novel small-molecule therapeutics increases, compounds like DMB-4MP are being explored for their ability to modulate specific biological pathways. Recent studies have highlighted its role in structure-activity relationship (SAR) analyses, which are critical for optimizing drug candidates. This has led to a surge in searches for "DMB-4MP synthesis" and "2-(2,3-Dimethoxybenzoyl)-4-methylpyridine applications" across scientific databases and AI-driven research tools.

From a synthetic perspective, 2-(2,3-Dimethoxybenzoyl)-4-methylpyridine is typically prepared through Friedel-Crafts acylation or cross-coupling reactions, methods that are widely discussed in organic chemistry forums. Its dimethoxybenzoyl group contributes to its electron-rich nature, enhancing its reactivity in further derivatization. This property makes it a versatile building block for constructing more complex molecules, a topic frequently searched under terms like "pyridine derivatives in drug design" and "benzoylpyridine synthesis."

In addition to its pharmaceutical potential, CAS No. 1187167-11-8 is also studied for its physicochemical properties, such as solubility, stability, and crystallinity. These characteristics are crucial for formulation scientists working on drug delivery systems. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, reducing the need for extensive experimental trials. This has sparked interest in queries like "2-(2,3-Dimethoxybenzoyl)-4-methylpyridine solubility" and "DMB-4MP stability studies."

The safety profile of 2-(2,3-Dimethoxybenzoyl)-4-methylpyridine is another area of focus, particularly in compliance with REACH and GMP regulations. While it is not classified as a hazardous substance, proper handling and storage are essential to maintain its integrity. This aligns with the broader industry emphasis on green chemistry and sustainable practices, as evidenced by searches for "eco-friendly synthesis of pyridine derivatives."

Looking ahead, the versatility of 2-(2,3-Dimethoxybenzoyl)-4-methylpyridine ensures its continued relevance in both academic and industrial settings. Whether as a pharmaceutical intermediate or a tool for mechanistic studies, this compound exemplifies the intersection of chemistry and innovation. As research progresses, it is likely to remain a topic of interest in journals and conferences, further solidifying its place in the scientific community.